Cas no 1261768-32-4 (2-Bromo-1-(trifluoromethyl)naphthalene)

• Product Name: 2-Bromo-1-(trifluoromethyl)naphthalene
• CAS No: 1261768-32-4
• MF: C₁₁H₆BrF₃
• MW: 275.064552783966
• CID: 4936305
• Update Time: 2025-06-18

2-Bromo-1-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6BrF3/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13,14)15/h1-6H
• InChI Key： SFGWJVOVQMENNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC=CC2=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-1-(trifluoromethyl)naphthalene

Introduction to 2-Bromo-1-(trifluoromethyl)naphthalene (CAS No. 1261768-32-4)

2-Bromo-1-(trifluoromethyl)naphthalene, with the chemical formula C₁₀H₅BrF₃, is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of brominated naphthalenes, which are widely recognized for their utility in constructing complex molecular frameworks. The presence of both a bromine substituent and a trifluoromethyl group makes it a valuable building block for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored properties.

The CAS No. 1261768-32-4 uniquely identifies this compound in scientific literature and commercial databases, underscoring its significance in synthetic chemistry. Its structural features—specifically the trifluoromethyl group at the first position and the bromo atom at the second position—confer distinct electronic and steric properties that influence its reactivity and applicability. These characteristics have made it a subject of interest in both academic research and industrial applications.

In recent years, 2-Bromo-1-(trifluoromethyl)naphthalene has garnered attention for its role in the development of novel pharmaceuticals. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly valuable in medicinal chemistry. Researchers have leveraged this compound to synthesize inhibitors targeting various biological pathways, including those involved in cancer and inflammation. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors, where the electron-withdrawing nature of the trifluoromethyl group helps optimize interactions with biological targets.

The bromo substituent on the naphthalene ring further enhances the synthetic utility of this compound by allowing for nucleophilic aromatic substitution reactions. This reaction is particularly useful for introducing a wide range of functional groups, enabling the creation of structurally diverse molecules. In one notable study, 2-Bromo-1-(trifluoromethyl)naphthalene was used as a precursor to develop new antiviral agents. By employing palladium-catalyzed cross-coupling reactions, researchers were able to incorporate heterocyclic moieties into the naphthalene core, resulting in compounds with improved antiviral activity.

Agrochemical applications have also benefited from the versatility of 2-Bromo-1-(trifluoromethyl)naphthalene. Its derivatives have been explored as intermediates in the synthesis of herbicides and fungicides. The electron-deficient nature of the trifluoromethyl group contributes to enhanced lipophilicity, which is often desirable for agrochemical formulations. A recent publication highlighted its use in creating novel fungicides that exhibit broad-spectrum activity against fungal pathogens, offering promising solutions for crop protection.

The synthesis of 2-Bromo-1-(trifluoromethyl)naphthalene typically involves bromination of 1-(trifluoromethyl)naphthalene using brominating agents such as N-bromosuccinimide (NBS). This reaction is often conducted under mild conditions, ensuring high selectivity and yield. The purity of the final product is crucial for downstream applications, necessitating rigorous purification protocols such as column chromatography or recrystallization.

The growing demand for specialized intermediates like 2-Bromo-1-(trifluoromethyl)naphthalene has spurred advancements in synthetic methodologies. Continuous flow chemistry has emerged as a particularly promising approach for its production, offering benefits such as improved scalability and reduced solvent waste. This innovation aligns with broader trends in green chemistry, emphasizing sustainable practices in chemical manufacturing.

In conclusion, 2-Bromo-1-(trifluoromethyl)naphthalene (CAS No. 1261768-32-4) is a cornerstone compound in modern synthetic chemistry. Its unique structural features make it an indispensable tool for pharmaceutical and agrochemical research. As scientific understanding evolves, new applications and synthetic strategies are likely to emerge, further solidifying its importance in industrial and academic settings.